N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide

• IUPAC Name: N-butan-2-yl-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H18N2O2/c1-4-10(2)16-15(18)13-11(3)19-17-14(13)12-8-6-5-7-9-12/h5-10H,4H2,1-3H3,(H,16,18)
• InChI Key: AMQPQODSWFFVJU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=C(ON=C1C2=CC=CC=C2)C
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide, also known as SNC80, is a synthetic compound that acts as a selective agonist for the delta-opioid receptor. It was first synthesized in the 1990s and has since been extensively studied for its potential use in pain management and addiction treatment.

Mechanism of Action

N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide acts as an agonist for the delta-opioid receptor, which is primarily located in the peripheral nervous system. Activation of this receptor leads to a decrease in the transmission of pain signals, resulting in analgesia. N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide has also been shown to have anti-inflammatory effects, further contributing to its potential as a pain medication.
Biochemical and Physiological Effects:
Studies have shown that N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide has a number of biochemical and physiological effects beyond its analgesic properties. It has been shown to have antidepressant effects, as well as potential for the treatment of drug addiction and alcoholism. Additionally, N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide has been shown to have neuroprotective effects, which could have implications for the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide in lab experiments is its high selectivity for the delta-opioid receptor. This allows researchers to study the effects of delta-opioid receptor activation without interference from other opioid receptors. However, one limitation of N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of potential future directions for research on N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide. One area of interest is the development of new pain medications based on the selective activation of the delta-opioid receptor. Additionally, there is ongoing research into the potential use of N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide for the treatment of drug addiction and alcoholism. Finally, further studies are needed to fully understand the neuroprotective effects of N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide and its potential for the treatment of neurological disorders.

Scientific Research Applications

N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide has been widely used in scientific research to study the delta-opioid receptor and its potential therapeutic applications. Studies have shown that N-(sec-butyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide exhibits high selectivity for the delta-opioid receptor, with little to no activity at other opioid receptors. This selectivity makes it a promising candidate for the development of new pain medications with reduced side effects.